Cas no 2230481-25-9 ([2,4-Difluoro-3-(propan-2-yloxy)phenyl]methanol)

• Product Name: [2,4-Difluoro-3-(propan-2-yloxy)phenyl]methanol
• CAS No: 2230481-25-9
• MF: C₁₀H₁₂F₂O₂
• MW: 202.197890281677
• MDL: MFCD31696107
• CID: 5074072
• Update Time: 2026-03-01

[2,4-Difluoro-3-(propan-2-yloxy)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• [2,4-Difluoro-3-(propan-2-yloxy)phenyl]methanol

• MDL： MFCD31696107
• Inchi： 1S/C10H12F2O2/c1-6(2)14-10-8(11)4-3-7(5-13)9(10)12/h3-4,6,13H,5H2,1-2H3
• InChI Key： WJMWESRSHKVAON-UHFFFAOYSA-N
• SMILES： FC1C(CO)=CC=C(C=1OC(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 176
• XLogP3: 2
• Topological Polar Surface Area: 29.5

Additional information on [2,4-Difluoro-3-(propan-2-yloxy)phenyl]methanol

Comprehensive Analysis of [2,4-Difluoro-3-(propan-2-yloxy)phenyl]methanol (CAS No. 2230481-25-9)

In the rapidly evolving field of fine chemicals and pharmaceutical intermediates, [2,4-Difluoro-3-(propan-2-yloxy)phenyl]methanol (CAS No. 2230481-25-9) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its fluorinated aromatic ring and propan-2-yloxy substituent, is increasingly being explored for its potential in drug discovery, material science, and agrochemical research. Its molecular formula, C₁₀H₁₂F₂O₂, highlights its balanced hydrophobicity and reactivity, making it a valuable building block for synthetic chemists.

The growing interest in fluorinated compounds like [2,4-Difluoro-3-(propan-2-yloxy)phenyl]methanol is driven by their enhanced metabolic stability and bioavailability, which are critical in medicinal chemistry. Researchers are particularly intrigued by its potential role in designing next-generation therapeutics, especially for targets requiring selective enzyme inhibition. Recent studies have also explored its utility in catalysis and polymer modification, aligning with the industry's shift toward sustainable chemistry practices. Questions such as "How does fluorination impact drug efficacy?" or "What are the synthetic routes for [2,4-Difluoro-3-(propan-2-yloxy)phenyl]methanol?" frequently appear in academic and industrial forums, reflecting its relevance.

From a synthetic perspective, the preparation of CAS No. 2230481-25-9 often involves multistep organic reactions, including etherification and reduction of precursor aldehydes. Optimizing these processes for high yield and low environmental impact remains a key focus, as highlighted by recent publications on green chemistry methodologies. Additionally, its spectroscopic data (e.g., NMR, IR) and chromatographic behavior are well-documented, aiding in quality control for commercial suppliers. The compound's stability under various storage conditions is another frequently searched topic, emphasizing its practicality in industrial settings.

Beyond pharmaceutical applications, [2,4-Difluoro-3-(propan-2-yloxy)phenyl]methanol has shown promise in advanced material synthesis. Its incorporation into liquid crystals or coatings can enhance thermal and chemical resistance, addressing demands in electronics and automotive industries. This dual utility underscores its importance in cross-disciplinary research, a trend increasingly prioritized by funding agencies. Searches for "fluorinated phenyl derivatives in materials science" or "CAS 2230481-25-9 suppliers" further validate its commercial and scientific appeal.

In conclusion, [2,4-Difluoro-3-(propan-2-yloxy)phenyl]methanol represents a compelling case study in the convergence of chemical innovation and industrial demand. Its multifaceted applications, coupled with rigorous safety profiles and scalable synthesis, position it as a compound of enduring interest. As research continues to uncover new functionalities, this molecule is poised to play a pivotal role in shaping future technologies, from biopharmaceuticals to smart materials.